Cas no 31542-63-9 (1,3-Dipropyl-7-methylxanthine)

• Product Name: 1,3-Dipropyl-7-methylxanthine
• CAS No: 31542-63-9
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 53765
• PubChem ID: 161713
• Update Time: 2025-06-14

1,3-Dipropyl-7-methylxanthine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dipropyl-7-methylxanthine
• 1,3-Dipropyl-7-methylpurine-2,6-dione
• 7-Methyl-1,3-dipropyl-1H-purine-2,6(3H,7H)-dione
• 7-methyl-1,3-dipropylpurine-2,6-dione
• 1,3-di-n-propyl-7-methylxanthine
• 1,3-dipropyl-7-methyl-xanthine
• 7-methyl-1,3-dipropyl-3,7-dihydro-1h-purin-2,6-dion
• Lopac-D-108
• CHEMBL278332
• NCGC00093841-02
• 7-Methyl-1,3-dipropyl-purine-2,6-dione
• NCGC00015305-02
• HMS3373A22
• LP00417
• PD015385
• MLS002172458
• NCGC00015305-03
• 7-methyl-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione
• FT-0606723
• LS-14116
• EU-0100417
• SDCCGSBI-0050402.P002
• NCGC00093841-03
• SCHEMBL316911
• NCGC00015305-06
• J-018456
• Lopac0_000417
• A820895
• 1H-Purine-2,6-dione, 3,7-dihydro-7-methyl-1,3-dipropyl-
• SR-01000075845-1
• NCGC00015305-05
• DTXSID60185448
• MFCD00055219
• 7-Methyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
• 31542-63-9
• AKOS015914418
• SMR001254091
• NCGC00015305-01
• NCGC00093841-01
• HMS3261C16
• NCGC00015305-04
• BDBM50001500
• HMS2232K22
• CCG-204509
• Tox21_500417
• 7-methyl-1,3-dipropylxanthine
• 1,3-Dipropyl-7-methylxanthine, solid
• NCGC00261102-01
• SR-01000075845
• DTXCID70107939
• DB-048065

• MDL： MFCD00055219
• Inchi： 1S/C12H18N4O2/c1-4-6-15-10-9(14(3)8-13-10)11(17)16(7-5-2)12(15)18/h8H,4-7H2,1-3H3
• InChI Key： QVAYTZAGDQIWMB-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2=C(N=CN2C)N1CCC)=O)CCC

Computed Properties

• Exact Mass: 250.14300
• Monoisotopic Mass: 250.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Color/Form: White solid / slightly yellow crystal
• Density: 1.26
• Melting Point: 114-117°C
• Boiling Point: 443.5 °C at 760 mmHg
• Flash Point: 222 °C
• Refractive Index: 1.612
• Solubility: 0.1 M NaOH: soluble
• Stability/Shelf Life: Store tightly sealed at RT
• PSA: 61.82000
• LogP: 0.71670
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,3-Dipropyl-7-methylxanthine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-Dipropyl-7-methylxanthine

Research Brief on 1,3-Dipropyl-7-methylxanthine (CAS: 31542-63-9): Recent Advances and Applications

1,3-Dipropyl-7-methylxanthine (CAS: 31542-63-9) is a xanthine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, structurally related to caffeine and theophylline, has been studied for its role as an adenosine receptor antagonist, particularly targeting the A1 and A2A receptor subtypes. Recent studies have explored its pharmacological properties, including its effects on central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1,3-Dipropyl-7-methylxanthine towards adenosine receptors. The study utilized molecular docking simulations and in vitro assays to demonstrate its high affinity for A1 receptors, suggesting potential applications in neuroprotection and the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. The findings highlighted the compound's ability to modulate neurotransmitter release, which could be leveraged for developing novel CNS therapeutics.

Another recent advancement involves the use of 1,3-Dipropyl-7-methylxanthine in cardiovascular research. A 2022 paper in European Journal of Pharmacology reported its cardioprotective effects in animal models of ischemia-reperfusion injury. The study revealed that the compound reduced infarct size and improved cardiac function by inhibiting adenosine-mediated vasoconstriction and oxidative stress. These results underscore its potential as an adjunct therapy for ischemic heart disease.

Beyond its receptor antagonist properties, 1,3-Dipropyl-7-methylxanthine has also been explored for its anti-inflammatory effects. A 2023 study in Biochemical Pharmacology demonstrated its ability to suppress pro-inflammatory cytokines in macrophage cell lines, suggesting utility in treating chronic inflammatory conditions such as rheumatoid arthritis. The mechanism appears to involve the downregulation of NF-κB signaling pathways, further expanding its therapeutic scope.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 1,3-Dipropyl-7-methylxanthine. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce off-target effects. For instance, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters described the synthesis of analogs with improved blood-brain barrier penetration, paving the way for more effective CNS-targeted therapies.

In conclusion, 1,3-Dipropyl-7-methylxanthine (CAS: 31542-63-9) represents a versatile scaffold in drug discovery, with applications spanning neurology, cardiology, and immunology. Ongoing research continues to uncover its mechanistic nuances and therapeutic potential, positioning it as a valuable candidate for future pharmaceutical development.